Cas no 108051-45-2 (Thiazolium,3-[(1,6-dihydro-2-methyl-6-oxo-5-pyrimidinyl)methyl]-5-(2-hydroxyethyl)-4-methyl-,bromide, hydrobromide (1:1:1))

• Product Name: Thiazolium,3-[(1,6-dihydro-2-methyl-6-oxo-5-pyrimidinyl)methyl]-5-(2-hydroxyethyl)-4-methyl-,bromide, hydrobromide (1:1:1)
• CAS No: 108051-45-2
• MF: C₁₂H₁₇Br₂N₃O₂S
• MW: 427.155279874802
• CID: 165336
• PubChem ID: 3065444
• Update Time: 2025-04-19

Thiazolium,3-[(1,6-dihydro-2-methyl-6-oxo-5-pyrimidinyl)methyl]-5-(2-hydroxyethyl)-4-methyl-,bromide, hydrobromide (1:1:1) Chemical and Physical Properties

Names and Identifiers

• Thiazolium,3-[(1,6-dihydro-2-methyl-6-oxo-5-pyrimidinyl)methyl]-5-(2-hydroxyethyl)-4-methyl-,bromide, hydrobromide (1:1:1)
• 5-[[5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-3-ium-3-yl]methyl]-2-methyl-1H-pyrimidin-6-one,bromide,hydrobromide
• AC1MI9RF
• Hydroxythiamine bromide monohydrobromide
• LS-151940
• Oxythiamine bromide monohydrobromide
• Thiazolium, 3-((1,4-dihydro-2-methyl-4-oxo-5-pyrimidinyl)methyl)-5-(2-hydroxyethyl)-4-methyl-, bromide, monohydrobromide
• 108051-45-2

• Inchi： 1S/C12H15N3O2S.2BrH/c1-8-11(3-4-16)18-7-15(8)6-10-5-13-9(2)14-12(10)17;;/h5,7,16H,3-4,6H2,1-2H3;2*1H
• InChI Key： PHNWOBVJEMDURQ-UHFFFAOYSA-N
• SMILES： Br.[Br-].S1C=[N+](CC2=CN=C(C)NC2=O)C(C)=C1CCO

Computed Properties

• Exact Mass: 407.8078
• Monoisotopic Mass: 424.941
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.8Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 67.31
• LogP: 3.08550